2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-methylphenyl)benzamide

• IUPAC Name: 2-chloro-N-(4-methylphenyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• InChI: InChI=1S/C17H15ClN2O4S/c1-11-2-4-12(5-3-11)19-17(22)14-10-13(6-7-15(14)18)20-16(21)8-9-25(20,23)24/h2-7,10H,8-9H2,1H3,(H,19,22)
• InChI Key: PBINOAJOLOIOGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)N3C(=O)CCS3(=O)=O)Cl
• Molecular Formula: C17H15ClN2O4S
• Molecular Weight: 378.8 g/mol

Description

2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-methylphenyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the isothiazolidinone family, which is known for its diverse biological and pharmacological properties. In

Mechanism of Action

The mechanism of action of 2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-methylphenyl)benzamide is not fully understood. However, it is believed that this compound exerts its biological effects by inhibiting the activity of certain enzymes and proteins in the body, such as cyclooxygenase-2 (COX-2) and nuclear factor kappa B (NF-κB).
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-methylphenyl)benzamide possesses a range of biochemical and physiological effects. This compound has been shown to inhibit the production of inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It has also been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth and proliferation of various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-methylphenyl)benzamide in lab experiments is its diverse range of biological activities. This compound has been shown to possess anti-inflammatory, antimicrobial, and anticancer properties, making it a useful tool for studying various biological processes. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-methylphenyl)benzamide. One area of interest is the development of novel derivatives of this compound with improved pharmacological properties. Another area of interest is the exploration of the potential therapeutic applications of this compound in various diseases, such as cancer and inflammatory disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential interactions with other molecules in the body.

Synthesis Methods

The synthesis of 2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-methylphenyl)benzamide involves the reaction of 4-methylphenyl isothiocyanate with N-(2-chloro-5-nitrophenyl)acetamide in the presence of sodium hydride. The resulting product is then treated with hydrogen peroxide and sodium hydroxide to yield the final compound.

Scientific Research Applications

2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(4-methylphenyl)benzamide has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to possess anti-inflammatory, antimicrobial, and anticancer properties.